Cas no 73199-91-4 (1-Pentanethione,1-(1-pyrrolidinyl)-)

• Product Name: 1-Pentanethione,1-(1-pyrrolidinyl)-
• CAS No: 73199-91-4
• MF: C₉H₁₇NS
• MW: 171.302981138229
• CID: 551832
• PubChem ID: 45118449
• Update Time: 2025-04-19

1-Pentanethione,1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanethione,1-(1-pyrrolidinyl)-
• Pyrrolidine,1-(1-thioxopentyl)- (9CI)
• 1-(Pyrrolidin-1-yl)pentane-1-thione
• 73199-91-4

• Inchi： 1S/C9H17NS/c1-2-3-6-9(11)10-7-4-5-8-10/h2-8H2,1H3
• InChI Key： CPJZMTOJTCOTLE-UHFFFAOYSA-N
• SMILES： S=C(CCCC)N1CCCC1

Computed Properties

• Exact Mass: 171.108
• Monoisotopic Mass: 171.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.3A^2
• XLogP3: 2.2